molecular formula C10H14N2O B8775386 (2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)hydrazine CAS No. 82277-72-3

(2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)hydrazine

Cat. No.: B8775386
CAS No.: 82277-72-3
M. Wt: 178.23 g/mol
InChI Key: IOADWZHQMWLVJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)hydrazine is a useful research compound. Its molecular formula is C10H14N2O and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

82277-72-3

Molecular Formula

C10H14N2O

Molecular Weight

178.23 g/mol

IUPAC Name

(2,2-dimethyl-3H-1-benzofuran-7-yl)hydrazine

InChI

InChI=1S/C10H14N2O/c1-10(2)6-7-4-3-5-8(12-11)9(7)13-10/h3-5,12H,6,11H2,1-2H3

InChI Key

IOADWZHQMWLVJT-UHFFFAOYSA-N

Canonical SMILES

CC1(CC2=C(O1)C(=CC=C2)NN)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

18 g of hydrogen chloride was introduced into a stirred slurry of 56 g of (1B) in 250 ml of ethanol. The resulting mixture was stirred for 3 hours, and the solvent was evaporated. The residue was dissolved in 50 ml of water, the solution was made basic with aqueous sodium hydroxide, and extracted with ether. The extract was washed with cold water, dried (MgSO4), and filtered, and the solvent was evaporated to give 2,3-dihydro-2,2-dimethyl-7-hydrazinobenzofuran (1C) as a dark oil.
Quantity
18 g
Type
reactant
Reaction Step One
Name
( 1B )
Quantity
56 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

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